![molecular formula C12H8ClNO3 B6382595 4-(3-Chlorophenyl)-2-nitrophenol, 95% CAS No. 1261945-54-3](/img/structure/B6382595.png)
4-(3-Chlorophenyl)-2-nitrophenol, 95%
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Overview
Description
4-(3-Chlorophenyl)-2-nitrophenol, 95% (4-CPN) is an organic compound with the molecular formula C7H5ClNO2. It is a pale yellow solid with a melting point of 112-115°C and a boiling point of 278-280°C. 4-CPN is soluble in organic solvents and has a wide range of applications in the fields of chemistry, biology, and pharmacology. It has been used in the synthesis of several drugs, including anti-cancer agents, anticonvulsants, and anti-inflammatory drugs.
Mechanism of Action
The mechanism of action of 4-(3-Chlorophenyl)-2-nitrophenol, 95% is not well understood. However, it is believed that 4-(3-Chlorophenyl)-2-nitrophenol, 95% may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 4-(3-Chlorophenyl)-2-nitrophenol, 95% may also act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
4-(3-Chlorophenyl)-2-nitrophenol, 95% has been shown to have several biochemical and physiological effects. In vitro studies have shown that 4-(3-Chlorophenyl)-2-nitrophenol, 95% can inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 4-(3-Chlorophenyl)-2-nitrophenol, 95% has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Furthermore, 4-(3-Chlorophenyl)-2-nitrophenol, 95% has been shown to have anti-cancer and anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
4-(3-Chlorophenyl)-2-nitrophenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized in a two-step reaction. In addition, 4-(3-Chlorophenyl)-2-nitrophenol, 95% is stable and has a wide range of applications in the fields of chemistry, biology, and pharmacology. However, 4-(3-Chlorophenyl)-2-nitrophenol, 95% also has several limitations. It is toxic and can be hazardous to handle. In addition, 4-(3-Chlorophenyl)-2-nitrophenol, 95% is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 4-(3-Chlorophenyl)-2-nitrophenol, 95%. For example, further studies could be conducted to better understand the biochemical and physiological effects of 4-(3-Chlorophenyl)-2-nitrophenol, 95%. In addition, further research could be conducted to better understand the mechanism of action of 4-(3-Chlorophenyl)-2-nitrophenol, 95% and its potential therapeutic applications. Furthermore, further research could be conducted to develop more efficient and cost-effective methods for the synthesis of 4-(3-Chlorophenyl)-2-nitrophenol, 95%. Finally, further research could be conducted to explore the potential toxicity of 4-(3-Chlorophenyl)-2-nitrophenol, 95% and to develop strategies to reduce its toxicity.
Synthesis Methods
4-(3-Chlorophenyl)-2-nitrophenol, 95% can be synthesized from 3-chloroaniline and nitrobenzene in a two-step reaction. In the first step, 3-chloroaniline is reacted with nitrobenzene in the presence of an acid catalyst, such as sulfuric acid, to form 4-chloro-2-nitrophenol. This reaction is usually carried out at a temperature of 130-140°C and a pressure of 5-10 atmospheres. In the second step, the 4-chloro-2-nitrophenol is reacted with sodium hydroxide to form 4-(3-Chlorophenyl)-2-nitrophenol, 95%. This reaction is usually carried out at a temperature of 130-140°C and a pressure of 5-10 atmospheres.
Scientific Research Applications
4-(3-Chlorophenyl)-2-nitrophenol, 95% has been used in the synthesis of several drugs, including anti-cancer agents, anticonvulsants, and anti-inflammatory drugs. It has also been used in the synthesis of other compounds, such as dyes, surfactants, and polymers. In addition, 4-(3-Chlorophenyl)-2-nitrophenol, 95% has been used in the synthesis of several biologically active compounds, including inhibitors of the enzyme cyclooxygenase-2 (COX-2). It has also been used in the synthesis of several drugs that target the central nervous system, such as benzodiazepines and barbiturates.
properties
IUPAC Name |
4-(3-chlorophenyl)-2-nitrophenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO3/c13-10-3-1-2-8(6-10)9-4-5-12(15)11(7-9)14(16)17/h1-7,15H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IURRLPFQHZRASI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC(=C(C=C2)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90686251 |
Source
|
Record name | 3'-Chloro-3-nitro[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90686251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261945-54-3 |
Source
|
Record name | 3'-Chloro-3-nitro[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90686251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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